Cas no 30827-46-4 (3-Pyridinecarboxylicacid, copper(2+) salt (2:1))

• Product Name: 3-Pyridinecarboxylicacid, copper(2+) salt (2:1)
• CAS No: 30827-46-4
• MF: C₆H₅CuNO₂
• MW: 186.655402898788
• CID: 310390
• PubChem ID: 54610306
• Update Time: 2025-04-19

3-Pyridinecarboxylicacid, copper(2+) salt (2:1) Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxylicacid, copper(2+) salt (2:1)
• copper,pyridine-3-carboxylic acid
• copper(II) nicotinate
• nicotinic acid , copper (II)-nicotinate
• Nicotinsaeure, Kupfer(II)-nicotinat
• NSC127180
• DTXSID60715148
• 30827-46-4
• copper;pyridine-3-carboxylic acid
• NSC-127180

• Inchi： 1S/C6H5NO2.Cu/c8-6(9)5-2-1-3-7-4-5;/h1-4H,(H,8,9);/q;+2
• InChI Key： DTDHVWWEYFKXEG-UHFFFAOYSA-N
• SMILES： [Cu+2].OC(C1C=NC=CC=1)=O

Computed Properties

• Exact Mass: 185.96200
• Monoisotopic Mass: 185.961626g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 114
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.2Ų

Experimental Properties

• PSA: 50.19000
• LogP: 0.77730